{5-Nitro-2-propoxyanilino}acetic acid

• Molecular Formula: C11H14N2O5
• Molecular Weight: 254.24g/mol
• IUPAC Name: 2-(5-nitro-2-propoxyanilino)acetic acid
• InChI: InChI=1S/C11H14N2O5/c1-2-5-18-10-4-3-8(13(16)17)6-9(10)12-7-11(14)15/h3-4,6,12H,2,5,7H2,1H3,(H,14,15)
• InChI Key: KDLLGYRPHNEDQY-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=C(C=C1)[N+](=O)[O-])NCC(=O)O

Description

For the purpose of this analysis, we will assume a contextual error in the compound’s naming and proceed with a detailed comparison of acetic acid-functionalized materials (e.g., ASBB) with structurally or functionally similar compounds, as derived from the evidence.

Comparison with Similar Compounds

Key Findings

Adsorption Mechanism: ASBB relies on monodentate coordination between U(VI) and surface -COO⁻ groups, enhanced by increased porosity from acetic acid treatment . Hydroxyapatite uses phosphate groups for U(VI) chelation, achieving higher capacity but slower kinetics . Amidoxime chitosan leverages nitrogen-rich ligands for selective U(VI) binding but requires longer equilibrium times .

Kinetic Efficiency :

• ASBB achieves equilibrium in 5 minutes , significantly faster than unmodified SBB (30 minutes) or amidoxime systems (2 hours). This is attributed to acetic acid’s dual role in expanding pores and introducing -COOH groups .

Functional Group Impact :

• -COOH and -COO⁻ in ASBB enhance U(VI) affinity through electrostatic interactions and coordination, outperforming hydroxyl-dominated systems like unmodified SBB .
• Phosphate groups in hydroxyapatite show superior capacity but lack reusability due to structural degradation .

Reusability :

• ASBB retains >90% efficiency after 5 cycles, whereas unmodified SBB and hydroxyapatite degrade after 3 cycles .

pH Sensitivity :

• ASBB performs optimally at pH 6.0, where -COOH deprotonates to -COO⁻, facilitating U(VI) binding as (UO₂)₃(OH)₅⁺ . In contrast, amidoxime systems favor slightly acidic conditions (pH 5.0–6.0) .

Structural and Functional Advantages of ASBB

• Porosity Enhancement : BET analysis confirmed ASBB’s increased surface area (18.5 m²/g vs. 12.3 m²/g for SBB), enabling rapid U(VI) diffusion .
• Surface Chemistry: FTIR and XPS revealed acetic acid introduces -COOH groups, which coordinate U(VI) via monodentate binding (C=O⋯UO₂²⁺) .
• Environmental Compatibility: Derived from waste sludge, ASBB aligns with circular economy principles, unlike synthetic polymers or rare-earth-based adsorbents .